![molecular formula C24H19N3O5S2 B2436413 N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzamide CAS No. 892843-71-9](/img/structure/B2436413.png)
N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzamide
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Description
N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C24H19N3O5S2 and its molecular weight is 493.55. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Compounds with structural similarities to the one mentioned have been synthesized and characterized using various spectroscopic methods. For instance, a series involving N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide derivatives was developed, displaying notable sedative actions, high anti-inflammatory activity, selective cytotoxic effects, and antimicrobial actions. These findings were correlated with their structural and physicochemical characteristics, showcasing the complex relationship between compound structure and biological activity (Zablotskaya et al., 2013).
Biological Activities
The research into these compounds extends into various biological activities:
Psychotropic and Anti-inflammatory Properties
Compounds within this class have demonstrated marked sedative actions and anti-inflammatory effects in vivo. This suggests potential applications in treating conditions requiring sedation or anti-inflammatory responses (Zablotskaya et al., 2013).
Antimicrobial and Antioxidant Activities
Novel derivatives have shown promise as antimicrobial and antioxidant agents. This includes work on benzothiazole-based [1,2,4]triazolo[4,3-c]quinazoline derivatives, highlighting the potential for these compounds in treating bacterial infections and as antioxidant agents (Gadhave & Kuchekar, 2020).
Cytotoxicity and Anticancer Properties
Some synthesized compounds have been evaluated for their cytotoxicity against tumor cell lines, indicating their potential use as anticancer agents. This includes studies on the selective cytotoxic effects and NO-induction ability concerning tumor cell lines (Zablotskaya et al., 2013).
properties
IUPAC Name |
4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19N3O5S2/c28-23(26-24-25-19-11-20-21(32-14-31-20)12-22(19)33-24)16-5-7-18(8-6-16)34(29,30)27-10-9-15-3-1-2-4-17(15)13-27/h1-8,11-12H,9-10,13-14H2,(H,25,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNRFJXFPHQLTQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)S(=O)(=O)C3=CC=C(C=C3)C(=O)NC4=NC5=CC6=C(C=C5S4)OCO6 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
493.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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